Cas no 2137854-98-7 (4-amino-N-butyl-N,N-diethylbenzene-1-sulfonoimidamide)

• Product Name: 4-amino-N-butyl-N,N-diethylbenzene-1-sulfonoimidamide
• CAS No: 2137854-98-7
• MF: C₁₄H₂₅N₃OS
• MW: 283.432801961899
• CID: 6286219
• PubChem ID: 165750056
• Update Time: 2025-10-29

4-amino-N-butyl-N,N-diethylbenzene-1-sulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• 2137854-98-7
• 4-amino-N-butyl-N,N-diethylbenzene-1-sulfonoimidamide
• EN300-739240

• Inchi： 1S/C14H25N3OS/c1-4-7-12-16-19(18,17(5-2)6-3)14-10-8-13(15)9-11-14/h8-11H,4-7,12,15H2,1-3H3
• InChI Key： JIURSEHRNUAATC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(=NCCCC)(N(CC)CC)=O

Computed Properties

• Exact Mass: 283.17183360g/mol
• Monoisotopic Mass: 283.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.1Ų

Additional information on 4-amino-N-butyl-N,N-diethylbenzene-1-sulfonoimidamide

Introduction to 4-amino-N-butyl-N,N-diethylbenzene-1-sulfonoimidamide (CAS No. 2137854-98-7) and Its Emerging Applications in Chemical Biology

The compound 4-amino-N-butyl-N,N-diethylbenzene-1-sulfonoimidamide (CAS No. 2137854-98-7) represents a fascinating molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, featuring a benzene ring substituted with an amino group, a butyl chain, and a sulfonoimidamide moiety, positions it as a versatile scaffold for drug discovery and molecular probe development. This introduction delves into the compound's chemical properties, synthetic considerations, and its relevance to contemporary research advancements.

From a structural perspective, the presence of the sulfonoimidamide functional group imparts distinct physicochemical properties to the molecule, including solubility in polar solvents and potential bioactivity. The amino and butyl substituents further contribute to the compound's amphiphilic nature, making it suitable for interactions with biological targets such as proteins and enzymes. Recent studies have highlighted the utility of sulfonoimidamide derivatives in modulating enzyme activity, particularly in the context of inflammatory pathways and metabolic disorders.

The synthesis of 4-amino-N-butyl-N,N-diethylbenzene-1-sulfonoimidamide involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the sulfonoimidamide moiety, followed by alkylation and amination steps to incorporate the butyl and ethyl chains. Advances in catalytic methods have enabled more efficient synthetic routes, reducing reaction times and minimizing byproduct formation. These improvements are crucial for large-scale production and for enabling rapid screening in drug discovery pipelines.

In the context of drug discovery, 4-amino-N-butyl-N,N-diethylbenzene-1-sulfonoimidamide has garnered attention as a potential lead compound for therapeutic intervention. Its structural features align with those of known bioactive molecules, suggesting that it may exhibit pharmacological effects similar to those of established drugs. For instance, sulfonoimidamide derivatives have been reported to inhibit kinases and other enzymes involved in cancer progression. Preliminary computational studies using molecular docking techniques indicate that this compound may interact with specific binding pockets on target proteins, offering a basis for further investigation.

Recent experimental investigations have begun to explore the biological activity of 4-amino-N-butyl-N,N-diethylbenzene-1-sulfonoimidamide. In vitro assays have shown that the compound exhibits moderate inhibitory effects on certain enzymes associated with inflammation, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross cell membranes due to its amphiphilic nature makes it an attractive candidate for developing prodrugs or delivery systems targeting specific tissues or organs. These findings underscore the compound's promise as a tool for both basic research and therapeutic development.

The field of chemical biology has seen significant advancements in the use of small molecules as probes to understand biological processes at a molecular level. 4-amino-N-butyl-N,N-diethylbenzene-1-sulfonoimidamide fits well within this paradigm, serving as a scaffold for generating libraries of derivatives with tailored properties. By modifying its substituents or introducing additional functional groups, researchers can fine-tune its bioactivity and optimize its pharmacokinetic profile. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

From an industrial perspective, the synthesis and application of 4-amino-N-butyl-N,N-diethylbenzene-1-sulfonoimidamide highlight the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of synthetic chemistry with computational modeling and experimental validation has accelerated the discovery process significantly. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly critical role in developing targeted therapies for complex diseases.

In conclusion,4-amino-N-butyl-N,N-diethylbenzene-1-sulfonoimidamide (CAS No. 2137854-98-7) represents a promising chemical entity with diverse applications in chemical biology and pharmaceutical research. Its unique structure offers opportunities for modulating enzyme activity and exploring novel therapeutic strategies. With ongoing advancements in synthetic methodologies and computational tools,this compound is poised to contribute significantly to future discoveries in drug development.